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Compound of Interest

Compound Name: 3,4-Difluorobenzyl alcohol

Cat. No.: B1297547

An In-depth Technical Guide to the Physical Properties of 3,4-Difluorobenzyl Alcohol

This technical guide provides a detailed overview of the key physical properties of 3,4-
Difluorobenzyl alcohol, specifically its density and boiling point. The information is intended
for researchers, scientists, and professionals in the field of drug development who require
accurate and reliable data for their work. This document includes a summary of the physical
properties, detailed experimental protocols for their determination, and a logical workflow for
the characterization of such compounds.

Physical Properties of 3,4-Difluorobenzyl Alcohol

3,4-Difluorobenzyl alcohol is a fluorinated aromatic alcohol with the chemical formula
F2CeH3CH20H. Its physical properties are crucial for its handling, application, and integration
into various chemical syntheses.

Data Summary

The experimentally determined and estimated physical properties of 3,4-Difluorobenzyl
alcohol are summarized in the table below for quick reference.

Physical Property Value Conditions Source
Density 1.262 g/mL at 25 °C (lit.) [11[2]
Boiling Point 101.45 °C (rough estimate) [1]
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It is important to note that the provided boiling point is a rough estimate and should be
considered as such in any experimental design or theoretical calculation.

Experimental Protocols

The following sections detail the standard methodologies for the determination of the density
and boiling point of liquid compounds like 3,4-Difluorobenzyl alcohol.

Determination of Density

The density of a liquid is its mass per unit volume. Several methods can be employed for its
determination, with the choice depending on the required accuracy and the available
equipment.

Method 1: Using a Digital Density Meter

This method, often compliant with ASTM D4052, utilizes an oscillating U-tube to provide highly
accurate and rapid measurements.

o Apparatus: Digital density meter with an oscillating U-tube, syringe or autosampler.
e Procedure:

o Calibrate the instrument with dry air and a standard of known density (e.g., deionized
water) at the desired temperature (25 °C).

o Introduce a small volume of 3,4-Difluorobenzyl alcohol into the oscillating U-tube using a
syringe or an autosampler. Ensure that no air bubbles are present in the sample cell, as
they will significantly affect the results.

o The instrument measures the change in the oscillation frequency of the U-tube caused by
the mass of the sample.

o The density is automatically calculated from the oscillation period and displayed by the
instrument. The accepted units of measurement for density according to ASTM are
kilograms per cubic meter ( kg/m 3) or grams per milliliter (g/mL).[1]

Method 2: Using a Pycnometer
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A pycnometer is a flask with a specific, accurately known volume, which allows for the precise
determination of the density of a liquid.

e Apparatus: Pycnometer (e.g., Gay-Lussac or Bingham type), analytical balance,
thermostatically controlled water bath.

e Procedure:

o Thoroughly clean and dry the pycnometer and weigh it accurately on an analytical
balance.

o Fill the pycnometer with 3,4-Difluorobenzyl alcohol, ensuring the liquid reaches the
calibration mark. A ground-glass stopper with a capillary is used to ensure the volume is
consistent.

o Place the filled pycnometer in a thermostatically controlled water bath set at 25 °C to allow
the liquid to reach thermal equilibrium.

o Remove the pycnometer from the bath, carefully wipe it dry, and weigh it again.

o The mass of the liquid is determined by subtracting the mass of the empty pycnometer
from the mass of the filled pycnometer.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

Method 1: Capillary Method (Siwoloboff Method)
This micro-method is suitable when only a small amount of the substance is available.

o Apparatus: Thiele tube or a melting point apparatus (e.g., MelTemp), thermometer, a small
test tube (fusion tube), and a capillary tube sealed at one end.
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e Procedure:

o

Place a small amount (a few milliliters) of 3,4-Difluorobenzyl alcohol into the fusion tube.

o Invert a capillary tube (sealed at one end) and place it into the fusion tube with the open
end downwards.

o Attach the fusion tube to a thermometer and place the assembly in a Thiele tube
containing a high-boiling liquid (e.g., mineral oil or silicone oil) or in the heating block of a
melting point apparatus.

o Heat the apparatus gently. As the temperature rises, air trapped in the capillary tube will
expand and escape as a slow stream of bubbles.

o Continue heating until a rapid and continuous stream of bubbles emerges from the
capillary tube.

o Turn off the heat and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the stream of bubbles stops and the liquid
just begins to enter the capillary tube.

Method 2: Distillation Method

For larger quantities of the substance, a simple distillation can be used to determine the boiling

point.
o Apparatus: Distillation flask, condenser, receiving flask, thermometer, and a heating mantle.
e Procedure:

o Place a volume of 3,4-Difluorobenzyl alcohol (e.g., 5-10 mL) and a few boiling chips or a
magnetic stir bar into the distillation flask.

o Set up the distillation apparatus. The thermometer bulb should be positioned so that its top
is level with the bottom of the side arm of the distillation flask.
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o Heat the flask gently. The liquid will begin to boil and its vapor will rise and surround the
thermometer bulb.

o The temperature will stabilize at the boiling point of the liquid as the vapor condenses in
the condenser and is collected in the receiving flask.

o Record the temperature at which a steady distillation rate is achieved. This temperature is
the boiling point. It is also important to record the atmospheric pressure at the time of the
measurement, as boiling point is pressure-dependent.

Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of a liquid chemical substance like 3,4-Difluorobenzyl alcohol.
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Workflow for Physical Property Determination of a Liquid Compound

Start: Obtain Pure Liquid Sample

Sample Preparation Sample Preparation
(Ensure purity and thermal equilibrium) (Small, pure sample)
Choose Method Choose Method
Digital Density Meter Capillary Method Distillation Method
(ASTM D4052) (Macroscale)

Measure Mass and Volume Heat Sample and Monitor Temperature
Calculate Density Observe Phase Change
(p=miV) (Bubbling stops / Steady distillation)

Record Density and Temperature Record Boiling Point and Pressure

End: Characterized Substance

Click to download full resolution via product page

Caption: Logical workflow for determining the density and boiling point of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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